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Compound of Interest

Compound Name: 7-Methoxy-2-phenyl-quinolin-4-ol

Cat. No.: B494273

Essential Safety and Handling Guide for 7-Methoxy-
2-phenyl-quinolin-4-ol

This guide provides crucial safety, handling, and disposal information for 7-Methoxy-2-phenyl-
quinolin-4-ol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is vital for ensuring personal safety and regulatory compliance
in the laboratory.

Chemical Identifier and Properties

Property Value

IUPAC Name 7-methoxy-2-phenyl-1H-quinolin-4-one[1]
CAS Number 20430-72-2[1][2]

Molecular Formula C16H13NO2[1][2]

Molecular Weight 251.28 g/mol [1]

Physical Form Solid

Hazard ldentification and GHS Classification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b494273?utm_src=pdf-interest
https://www.benchchem.com/product/b494273?utm_src=pdf-body
https://www.benchchem.com/product/b494273?utm_src=pdf-body
https://www.benchchem.com/product/b494273?utm_src=pdf-body
https://www.benchchem.com/product/b494273?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-2-phenyl-quinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-2-phenyl-quinolin-4-ol
https://www.calpaclab.com/7-methoxy-2-phenyl-quinolin-4-ol-95-purity-c16h13no2-1-gram/aab-aa00bdce-1g
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-2-phenyl-quinolin-4-ol
https://www.calpaclab.com/7-methoxy-2-phenyl-quinolin-4-ol-95-purity-c16h13no2-1-gram/aab-aa00bdce-1g
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methoxy-2-phenyl-quinolin-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b494273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

7-Methoxy-2-phenyl-quinolin-4-ol is classified as a hazardous substance. The following GHS
classifications have been reported:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

o Serious Eye Damage (Category 1): Causes serious eye damage.[1]
Signal Word: Danger([1]

Hazard Statements:

e H302: Harmful if swallowed.[1]

o H318: Causes serious eye damage.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The selection of
appropriate PPE should be based on a thorough risk assessment of the specific laboratory
procedures being performed.
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PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory.[3][4] In
situations with a higher risk of splashing, a face

shield must be worn in addition to goggles.[3][5]

Skin Protection

Gloves: Chemically resistant gloves (e.qg., nitrile
or neoprene) are required. Always check the
manufacturer's compatibility data for
breakthrough times.[3] Lab Coat/Gown: A clean
lab coat or disposable gown should be worn to
protect against contamination. For procedures
with a higher risk of splashes, a chemically

resistant apron is recommended.[3]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[4]
[6] If engineering controls are not sufficient to
maintain exposure below permissible limits, a
NIOSH-approved respirator is required.[4][7]

Operational and Disposal Plans

1. Pre-Experiment Preparation:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

substance-specific SDS.

» Designated Area: Designate a specific area for handling the compound, ideally within a

chemical fume hood.[3]

o Assemble Equipment: Gather all necessary equipment and reagents.

o Emergency Access: Ensure an emergency eyewash station and safety shower are readily

accessible.[3][5]

e Donning PPE: Put on all required personal protective equipment as outlined in the table

above.[3]
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2. Handling and Experimental Procedures:

* Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use a
spatula or other appropriate tools for transfers.[3]

e Labeling: Keep all containers with 7-Methoxy-2-phenyl-quinolin-4-ol clearly labeled.
» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3][4]
3. Post-Experiment Procedures:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the compound using an appropriate solvent and cleaning agent.[3]

» PPE Removal: Properly remove and dispose of PPE. Gloves should be removed without
touching the outer surface.[3][6]

4. Waste Disposal Protocol:

o Chemical Waste: 7-Methoxy-2-phenyl-quinolin-4-ol and any solutions containing it must be
disposed of as hazardous waste.

« Contaminated Materials: All disposable items that have come into contact with the compound
(e.g., gloves, pipette tips, paper towels) must be disposed of as hazardous waste in a clearly
labeled, sealed container.[3]

» Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and
arrange for pickup by a licensed chemical waste disposal company.[3]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 7-Methoxy-2-phenyl-quinolin-4-ol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b494273?utm_src=pdf-body-img
https://www.benchchem.com/product/b494273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b494273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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